1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene

• Molecular Formula: C11H15BrO2
• Molecular Weight: 259.14 g/mol
• IUPAC Name: 1-bromo-2-(1-ethoxyethoxymethyl)benzene
• InChI: InChI=1S/C11H15BrO2/c1-3-13-9(2)14-8-10-6-4-5-7-11(10)12/h4-7,9H,3,8H2,1-2H3
• InChI Key: YFTPJFOIHBJBSD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OCC1=CC=CC=C1Br

Description

1-Bromo-2-(1-ethoxyethyl)oxymethyl-benzene is a useful research compound. Its molecular formula is C11H15BrO2 and its molecular weight is 259.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pyridinium p-toluenesulfonate (0.50 g, 0.002 mol) was added to a mixture of 2-bromobenzylalcohol (18.70 g, 0.1 mol), dichloromethane (150 ml) and ethyl vinyl ether (14.42 g, 0.2 mol) under ice-cooling, and the mixture was stirred at room temperature for 3 hours. After completion of the reaction, half-saturated aqueous sodium bicarbonate solution (300 ml) was added, and the mixture was extracted with dichloromethane (100 ml) twice. The extracts were dried over anhydrous magnesium sulfate and concentrated under reduced pressure to give 1-bromo-2-(1-ethoxyethyl)oxymethylbenzene (25.44 g, yield: 98.2%) as a colorless oil.